Cas no 1806540-11-3 (2-(Bromomethyl)-5-iodophenylhydrazine)
2-(Bromomethyl)-5-iodophenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-5-iodophenylhydrazine
-
- Inchi: 1S/C7H8BrIN2/c8-4-5-1-2-6(9)3-7(5)11-10/h1-3,11H,4,10H2
- InChI Key: UQWAWVBYHMOFNK-UHFFFAOYSA-N
- SMILES: IC1C=CC(CBr)=C(C=1)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 123
- XLogP3: 2.4
- Topological Polar Surface Area: 38
2-(Bromomethyl)-5-iodophenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250000419-250mg |
2-(Bromomethyl)-5-iodophenylhydrazine |
1806540-11-3 | 98% | 250mg |
673.20 USD | 2021-06-15 | |
| Alichem | A250000419-500mg |
2-(Bromomethyl)-5-iodophenylhydrazine |
1806540-11-3 | 98% | 500mg |
1,058.40 USD | 2021-06-15 | |
| Alichem | A250000419-1g |
2-(Bromomethyl)-5-iodophenylhydrazine |
1806540-11-3 | 98% | 1g |
1,668.15 USD | 2021-06-15 |
2-(Bromomethyl)-5-iodophenylhydrazine Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 2-(Bromomethyl)-5-iodophenylhydrazine
Professional Introduction to 2-(Bromomethyl)-5-iodophenylhydrazine (CAS No. 1806540-11-3)
2-(Bromomethyl)-5-iodophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806540-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring both bromomethyl and iodo substituents on a phenyl ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable for constructing complex heterocyclic frameworks, which are often essential in the development of novel therapeutic agents.
The presence of both electrophilic and nucleophilic sites in 2-(Bromomethyl)-5-iodophenylhydrazine allows for diverse chemical transformations, enabling chemists to explore a wide range of synthetic pathways. The bromomethyl group, for instance, is highly reactive and can undergo nucleophilic substitution reactions with amines, alcohols, or thiols, facilitating the formation of C-C and C-N bonds. Concurrently, the iodo substituent on the aromatic ring can participate in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many pharmacologically active compounds.
In recent years, 2-(Bromomethyl)-5-iodophenylhydrazine has been employed in the synthesis of various pharmacologically relevant molecules. One notable area of research involves its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. By leveraging its reactivity, researchers have successfully incorporated this compound into scaffolds that target specific enzymatic pathways. For example, studies have demonstrated its utility in generating substituted hydrazines that exhibit inhibitory activity against tyrosine kinases, which play a crucial role in cell signaling and proliferation.
Moreover, the compound has found applications in the synthesis of antiviral agents. The hydrazine moiety is known to form stable complexes with transition metals, which can be exploited in catalytic systems for the activation of small molecules. Recent advancements have shown that derivatives of 2-(Bromomethyl)-5-iodophenylhydrazine can be used to develop novel antiviral drugs by targeting viral proteases or polymerases. These efforts align with global initiatives to combat emerging viral threats, underscoring the importance of such versatile intermediates in drug discovery.
The structural features of 2-(Bromomethyl)-5-iodophenylhydrazine also make it a valuable building block for designing molecules with specific biological activities. For instance, its ability to undergo selective functionalization allows for the creation of chiral centers, which are essential for achieving enantiopure pharmaceuticals. Enantiopure drugs often exhibit improved efficacy and reduced side effects compared to racemic mixtures, making this aspect particularly appealing for medicinal chemists.
Recent research has also explored the use of 2-(Bromomethyl)-5-iodophenylhydrazine in materials science applications. Its ability to form coordination complexes with metal ions has been exploited in the development of luminescent materials and catalysts. These materials have potential applications in sensors, light-emitting diodes (LEDs), and photocatalytic systems. The dual functionality of the compound allows for precise tuning of its electronic properties, making it a promising candidate for advanced material design.
In conclusion, 2-(Bromomethyl)-5-iodophenylhydrazine (CAS No. 1806540-11-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique reactivity and structural versatility make it an indispensable tool for synthetic chemists working on pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in chemical synthesis and drug development.
1806540-11-3 (2-(Bromomethyl)-5-iodophenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)